Cas no 849630-33-7 (1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol)

• Product Name: 1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol
• CAS No: 849630-33-7
• MF: C₁₈H₂₅NO₂
• MW: 287.39660525322
• CID: 1835304
• Update Time: 2025-05-21

1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,4-b]indole-1-ethanol,1-ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)-
• Etodolac Impurity 20
• Pyrano[3,4-b]indole-1-ethanol, 1-ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)-
• 1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol

• Inchi： 1S/C18H25NO2/c1-4-18(9-10-20)17-15(8-11-21-18)14-7-5-6-13(12(2)3)16(14)19-17/h5-7,12,19-20H,4,8-11H2,1-3H3
• InChI Key： LTNAADONPADCRE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(C)C)C2CCOC(CC)(CCO)C1=2

Additional information on 1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol

Comprehensive Guide to 1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol (CAS No. 849630-33-7)

1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol (CAS No. 849630-33-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyranoindole derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and development.

The structural complexity of 1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol makes it a valuable scaffold for designing novel therapeutic agents. Its molecular framework combines a pyran ring fused with an indole moiety, which is a common feature in many bioactive natural products. The presence of an ethyl group and an isopropyl substituent further enhances its pharmacological potential by influencing its binding affinity and metabolic stability.

One of the most searched questions about CAS No. 849630-33-7 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory applications. Its stability at room temperature and under controlled pH conditions has also been documented, which is crucial for its storage and handling in research settings.

In recent years, the demand for pyranoindole derivatives has surged due to their potential in treating neurological disorders. 1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol has shown promising results in preliminary studies targeting neuroprotective pathways. This aligns with the growing interest in neurodegenerative diseases like Alzheimer's and Parkinson's, which are among the top health concerns globally.

Another hot topic in the scientific community is the synthetic routes for CAS No. 849630-33-7. Researchers are exploring efficient and scalable methods to produce this compound, with a focus on green chemistry principles. Recent advancements in catalytic asymmetric synthesis have opened new avenues for obtaining enantiomerically pure forms of this molecule, which is critical for its application in chiral drug development.

The market dynamics for 1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol are evolving rapidly. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for their drug discovery programs. The increasing focus on personalized medicine and targeted therapies has further boosted its demand, making it a compound to watch in the coming years.

For researchers working with CAS No. 849630-33-7, understanding its spectroscopic properties is essential. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for this compound are well-documented, aiding in its identification and purity assessment. These analytical tools are indispensable for quality control in both research and industrial settings.

In conclusion, 1-Ethyl-1,3,4,9-tetrahydro-8-(1-methylethyl)pyrano3,4-bindole-1-ethanol (CAS No. 849630-33-7) represents a fascinating area of study in medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, makes it a compound of significant interest. As research progresses, we can expect to see more innovative uses for this molecule, particularly in addressing unmet medical needs.